Cas no 2137812-96-3 (2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine)
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
- EN300-1114038
- 2137812-96-3
-
- Inchi: 1S/C9H16N4O/c1-14-8-4-2-3-7(5-8)13-11-6-9(10)12-13/h6-8H,2-5H2,1H3,(H2,10,12)
- InChI Key: QYWISTMJBBRRFP-UHFFFAOYSA-N
- SMILES: O(C)C1CCCC(C1)N1N=CC(N)=N1
Computed Properties
- Exact Mass: 196.13241115g/mol
- Monoisotopic Mass: 196.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66Ų
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114038-0.05g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1114038-0.1g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1114038-0.25g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1114038-0.5g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1114038-1.0g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 1g |
$1315.0 | 2023-06-09 | ||
| Enamine | EN300-1114038-2.5g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1114038-5.0g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 5g |
$3812.0 | 2023-06-09 | ||
| Enamine | EN300-1114038-10.0g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 10g |
$5652.0 | 2023-06-09 | ||
| Enamine | EN300-1114038-1g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1114038-5g |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine |
2137812-96-3 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
Recent Advances in the Study of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137812-96-3): A Promising Compound in Chemical Biology and Drug Discovery
The compound 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137812-96-3) has recently emerged as a molecule of significant interest in the fields of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique structural features, has demonstrated potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, oncology, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to inhibit key enzymes involved in inflammatory responses. The study revealed that 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Further research has explored the compound's anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine show promising activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound appears to induce apoptosis through the mitochondrial pathway while showing minimal toxicity to normal cells, making it an attractive candidate for further development in oncology therapeutics.
The synthetic accessibility of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine has also been a focus of recent research. A team from MIT developed an efficient, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement, published in Organic Process Research & Development, addresses previous challenges in large-scale production and could facilitate future clinical development of this compound and its derivatives.
Pharmacokinetic studies have provided valuable insights into the compound's drug-like properties. Research indicates that 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine demonstrates favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it particularly interesting for central nervous system (CNS) targeted therapies, with ongoing studies exploring its potential in neurodegenerative diseases.
Despite these promising developments, challenges remain in the clinical translation of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine. Current research efforts are focused on addressing issues related to metabolic stability and optimizing the compound's selectivity profile. Several pharmaceutical companies have initiated preclinical development programs based on this scaffold, suggesting that we may see clinical candidates derived from this compound in the near future.
The growing body of research on 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine underscores its potential as a versatile scaffold in drug discovery. Its unique combination of synthetic accessibility, diverse biological activity, and favorable pharmacokinetic properties positions it as an important molecule for future therapeutic development across multiple disease areas.
2137812-96-3 (2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)